Cas no 894007-55-7 (N-{2-6-(azepan-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-2-fluorobenzamide)

• Product Name: N-{2-6-(azepan-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-2-fluorobenzamide
• CAS No: 894007-55-7
• MF: C₂₀H₂₃FN₆O
• MW: 382.434626817703
• CID: 5512279
• Update Time: 2025-11-01

N-{2-6-(azepan-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-fluoro-N-[2-[6-(hexahydro-1H-azepin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]ethyl]-
• N-{2-6-(azepan-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-2-fluorobenzamide

• Inchi： 1S/C20H23FN6O/c21-16-8-4-3-7-15(16)20(28)22-12-11-18-24-23-17-9-10-19(25-27(17)18)26-13-5-1-2-6-14-26/h3-4,7-10H,1-2,5-6,11-14H2,(H,22,28)
• InChI Key： LXPSGRLYWKVMAY-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(=NN=1)C=CC(N1CCCCCC1)=N2)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{2-6-(azepan-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylethyl}-2-fluorobenzamide

Introduction to N-{2-6-(azepan-1-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}-2-fluorobenzamide (CAS No. 894007-55-7)

N-{2-6-(azepan-1-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}-2-fluorobenzamide (CAS No. 894007-55-7) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties, making it a promising candidate for various therapeutic applications.

The molecular structure of N-{2-6-(azepan-1-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}-2-fluorobenzamide is characterized by the presence of multiple nitrogen-containing heterocycles, including an azepane ring and a triazolo[4,3-b]pyridazine core. These structural features contribute to the compound's ability to interact with biological targets in a highly specific manner. The azepan-1-yl moiety provides a flexible alkylamine side chain, which can enhance solubility and metabolic stability, while the triazolo[4,3-b]pyridazine scaffold introduces a rigid framework that optimizes binding affinity to biological receptors.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery. The compound N-{2-6-(azepan-1-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}-2-fluorobenzamide has been extensively studied for its pharmacological properties. Preliminary research suggests that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in inflammatory and infectious diseases.

The introduction of the fluorobenzamide group into the molecular structure enhances the compound's pharmacokinetic profile by improving its lipophilicity and metabolic stability. This modification is particularly important for ensuring that the compound remains active in vivo and can reach its target sites effectively. Additionally, the presence of multiple nitrogen atoms in the molecule allows for multiple hydrogen bonding interactions with biological targets, which can further enhance binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that N-{2-6-(azepan-1-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}-2-fluorobenzamide interacts with several key biological targets in a manner consistent with its intended pharmacological effects. These studies have provided valuable insights into the compound's mechanism of action and have helped guide further optimization efforts.

The synthesis of N-{2-6-(azepan-1-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}-2-fluorobenzamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the azepane ring followed by its functionalization with the triazolo[4,3-b]pyridazine core. The final step involves the introduction of the fluorobenzamide group via nucleophilic substitution or other suitable methods.

In conclusion, N-{2-6-(azepan-1-yl)-1,2,4triazolo[4,3-b]pyridazin-3-ylethyl}-2-fluorobenzamide (CAS No. 894007-55-7) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. As research in this area continues to advance, it is expected that additional applications for this compound will be discovered.